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Compound of Interest

Compound Name: Trivinylbenzene

Cat. No.: B073548

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trivinylbenzene, a versatile
aromatic hydrocarbon. With its three vinyl groups attached to a central benzene ring,
trivinylbenzene serves as a critical building block in polymer chemistry and materials science.
This document details its fundamental chemical properties, explores its isomeric forms, and

provides insights into its synthesis.

Core Chemical Data of Trivinylbenzene Isomers

Trivinylbenzene is an organic compound with the general chemical formula C12H12.[1][2][3] It
exists in three primary isomeric forms, distinguished by the substitution pattern of the vinyl
groups on the benzene ring. While the molecular formula and molecular weight are identical for
each isomer, their distinct structural arrangements lead to differences in their physical and
chemical properties, as well as their applications in various fields of research and development.

The quantitative data for the three main isomers of trivinylbenzene are summarized in the
table below for straightforward comparison.
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Property

1,2,3-
Trivinylbenzene

1,2,4-
Trivinylbenzene

1,3,5-
Trivinylbenzene

Chemical Formula

C12H12[2]

C12H12[4][5][6]

C12H12[7][8]

Molecular Weight 156.22 g/mol [2] 156.22 g/mol [4][5] 156.22 g/mol [7]
1,2,3- 1,2,4- 1,3,5-

IUPAC Name tris(ethenyl)benzene[2  tris(ethenyl)benzene[4  tris(ethenyl)benzene[7
] ] ]

CAS Number 1322-23-2[2][9] 7641-80-7[4][5] 3048-52-0[7][8][10]
Benzene, 1,2,3- Benzene, 1,2,4- Benzene, 1,3,5-

Synonyms

triethenyl-[2]

triethenyl-[4]

triethenyl-[7]

Isomeric Relationship of Trivinylbenzene

The structural variations of trivinylbenzene's isomers, stemming from the different attachment
points of the three vinyl groups to the central benzene ring, are fundamental to their unique
properties and reactivity. The following diagram illustrates this logical relationship.
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Isomeric forms of trivinylbenzene.
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Experimental Protocols: Synthesis of
Trivinylbenzene

Detailed, step-by-step experimental protocols for the synthesis of trivinylbenzene isomers are
not widely available in public literature. However, general synthetic methodologies have been
described, providing a foundational approach for researchers.

General Synthesis of 1,2,4-Trivinylbenzene:
Two primary conceptual routes for the synthesis of 1,2,4-trivinylbenzene have been outlined:

e Cyclotrimerization of 1-buten-3-yne: This method involves the catalyzed cyclotrimerization of
1-buten-3-yne. Iron salts or iron complexes are typically employed as catalysts to facilitate
the formation of the trivinylbenzene structure. The optimization of reaction conditions is
crucial for achieving efficient production.[5]

o Reaction of 1,3,5-Triacetylbenzene with Alcohols: An alternative approach involves the
reaction of 1,3,5-triacetylbenzene with specific alcohols, such as ethanol or isopropanol. This
reaction is conducted at elevated temperatures, generally in the range of 220 to 350 °C, and
has been reported to produce trivinylbenzene in high yields.[5]

It is important to note that these descriptions represent general pathways. Researchers
seeking to perform these syntheses would need to develop specific protocols, including
reagent stoichiometry, reaction times, purification techniques, and characterization methods.[5]

The following diagram illustrates the conceptual workflow for the synthesis of 1,2,4-
trivinylbenzene.
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Starting Materials

Route 1: Route 2:
Cyclotrimerization Reaction with Alcohols
1-buten-3-yne 1,3,5-Triacetylbenzene
+ Iron Catalyst + Ethanol/Isopropanol

Reaction Reaction at 220-350°C

Purification

Characterization

1,2,4-Trivinylbenzene
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Conceptual synthesis of 1,2,4-trivinylbenzene.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b073548?utm_src=pdf-body-img
https://www.benchchem.com/product/b073548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. echemi.com [echemi.com]

. Trivinylbenzene | C12H12 | CID 192860 - PubChem [pubchem.ncbi.nlm.nih.gov]

. Page loading... [guidechem.com]

. pubchem.ncbi.nim.nih.gov [pubchem.ncbi.nlm.nih.gov]

. benchchem.com [benchchem.com]

. GSRS [gsrs.ncats.nih.gov]

. 1,3,5-Trivinylbenzol | C12H12 | CID 10219562 - PubChem [pubchem.ncbi.nim.nih.gov]
. 1,3,5-Trivinylbenzene 95.00% | CAS: 3048-52-0 | AChemBlock [achemblock.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. alfa-chemistry.com [alfa-chemistry.com]
e 10. 1,3,5-trivinylbenzene | CAS#:3048-52-0 | Chemsrc [chemsrc.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Trivinylbenzene:
Chemical Properties and Isomeric Forms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073548#trivinylbenzene-chemical-formula-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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